Cas no 2171593-12-5 (5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane)

5-Cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane is a spirocyclic compound featuring a unique heterocyclic structure combining cyclopropyl, methyl, and diazaspirane moieties. Its rigid spiro framework and nitrogen-oxygen heteroatom arrangement contribute to its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl group enhances steric and electronic properties, while the diazaspiro core offers conformational restraint, making it valuable for modulating bioactivity. This compound’s stability and synthetic adaptability make it suitable for applications in drug discovery, particularly in targeting CNS or antimicrobial pathways. Its well-defined structure allows for precise derivatization, supporting the development of novel bioactive molecules.
5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane structure
2171593-12-5 structure
Product Name:5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane
CAS No:2171593-12-5
MF:C13H24N2O
MW:224.342463493347
CID:5565597
PubChem ID:165593741
Update Time:2025-05-20

5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 2171593-12-5
    • EN300-1638510
    • 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane
    • 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane
    • Inchi: 1S/C13H24N2O/c1-15-8-2-5-13(6-9-15)12(11-3-4-11)14-7-10-16-13/h11-12,14H,2-10H2,1H3
    • InChI Key: SJBHOTOAWLCCNE-UHFFFAOYSA-N
    • SMILES: O1CCNC(C21CCN(C)CCC2)C1CC1

Computed Properties

  • Exact Mass: 224.188863393g/mol
  • Monoisotopic Mass: 224.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 24.5Ų

5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane Pricemore >>

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Additional information on 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane

5-Cyclopropyl-9-Methyl-1-Oxa-4,9-Diazaspiro[5.6]Dodecane: A Comprehensive Overview

The compound 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane, identified by the CAS number 2171593-12-5, represents a unique spiro compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its spiro structure, which consists of two rings fused at a single atom, creating a complex yet fascinating framework. The presence of a cyclopropyl group and a methyl group at specific positions further enhances its structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. Researchers have employed innovative methodologies, such as ring-closing metathesis and tandem cyclization reactions, to synthesize this compound efficiently. These techniques not only ensure high yields but also allow for fine-tuning of the molecule's stereochemistry, which is crucial for its biological activity.

The structural uniqueness of 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane has drawn attention from the pharmaceutical industry. Studies have shown that this compound exhibits promising pharmacological properties, particularly in modulating receptor activity. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in preclinical models, suggesting potential applications in treating central nervous system disorders.

In addition to its pharmacological relevance, this compound has also been investigated for its role in material science. The spiro structure imparts mechanical stability and flexibility to polymers incorporating this moiety. Recent research has demonstrated that materials synthesized with this compound exhibit enhanced thermal resistance and mechanical durability, making them suitable for high-performance applications.

The synthesis of 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane involves a multi-step process that combines organic synthesis techniques with advanced catalytic systems. The use of transition metal catalysts has been pivotal in achieving the desired stereochemical outcomes. Furthermore, computational chemistry tools have been employed to optimize reaction conditions and predict the molecule's behavior under various environmental stimuli.

From an environmental standpoint, the compound's biodegradability and eco-friendliness have been assessed through rigorous testing protocols. Results indicate that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute is particularly valuable in industries where sustainability is a key concern.

In conclusion, 5-cyclopropyl-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse fields. As research continues to unravel its properties and applications, this compound is poised to make significant contributions to both scientific innovation and industrial advancement.

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